Ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C22H29N5O6S/c1-2-32-22(29)26-12-14-27(15-13-26)34(30,31)18-10-8-16(9-11-18)19(28)23-21-25-24-20(33-21)17-6-4-3-5-7-17/h8-11,17H,2-7,12-15H2,1H3,(H,23,25,28)
• InChI Key: FUANHFLODJSPKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4CCCCC4
• Molecular Formula: C22H29N5O6S
• Molecular Weight: 491.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, an oxadiazole ring, a carbamoyl group, a phenyl group, a sulfonyl group, and a piperazine ring. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The oxadiazole ring, a five-membered heterocyclic ring system, consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The positions of the substituents in the oxadiazole ring can cause differences in their properties due to variation in the electronic environment.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antibacterial and Antifungal Activities : A series of novel carbazole derivatives were synthesized and evaluated for their antibacterial and antifungal activities. Some compounds exhibited significant activity, indicating the potential of similar structured compounds for developing new antimicrobial agents (Sharma et al., 2014).

• Antimicrobial Assessment : Novel heterocyclic compounds containing a sulfonamido moiety were synthesized and showed high antibacterial activities, suggesting the utility of such structures in antimicrobial drug development (Azab et al., 2013).

• Anticancer Potential : Microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties was conducted, with some compounds showing antimicrobial and anticancer activities. This underscores the potential of complex molecules for therapeutic applications (Başoğlu et al., 2013).

Chemical Synthesis and Characterization

• Novel Sulfonamide Hybrids : Synthesis of novel sulfonamide derivatives bearing carbamate/acyl-thiourea scaffolds showed antimicrobial activity. These findings highlight the chemical versatility of sulfonamides for biomedical applications (Hussein, 2018).

• Synthetic Methodologies : Research on alternative synthetic routes for complex molecules, avoiding hazardous reagents like methyl isocyanate, provides safer and more efficient production methods for pharmaceutical compounds, which could be applicable to the synthesis of compounds similar to Ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate (Wang et al., 1994).